Cas no 1479751-30-8 (2-(nonan-2-yl)aminopropane-1,3-diol)

• Product Name: 2-(nonan-2-yl)aminopropane-1,3-diol
• CAS No: 1479751-30-8
• MF: C₁₂H₂₇NO₂
• MW: 217.348284006119
• CID: 5190287
• PubChem ID: 65315223
• Update Time: 2025-06-09

2-(nonan-2-yl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(1-methyloctyl)amino]-
• 2-(nonan-2-yl)aminopropane-1,3-diol

• Inchi： 1S/C12H27NO2/c1-3-4-5-6-7-8-11(2)13-12(9-14)10-15/h11-15H,3-10H2,1-2H3
• InChI Key： OJNQOUQJIYJZFJ-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C)CCCCCCC)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(nonan-2-yl)aminopropane-1,3-diol

Recent Advances in the Study of 2-(nonan-2-yl)aminopropane-1,3-diol (CAS: 1479751-30-8) and Its Applications in Chemical Biology and Medicine

The compound 2-(nonan-2-yl)aminopropane-1,3-diol (CAS: 1479751-30-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing provides an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(nonan-2-yl)aminopropane-1,3-diol as a key intermediate in the synthesis of novel bioactive molecules. Its amphiphilic nature, characterized by a hydrophobic nonyl chain and hydrophilic diol-amine moiety, makes it an attractive candidate for the development of membrane-targeting therapeutics. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in enhancing the cellular uptake of conjugated drug molecules, particularly in cancer cell lines.

In terms of synthetic methodology, a breakthrough was achieved with the development of a stereoselective synthesis route for 2-(nonan-2-yl)aminopropane-1,3-diol, as reported in Organic Letters (2023). This new approach utilizes asymmetric hydrogenation of corresponding enamines, yielding the desired product with >95% enantiomeric excess. The availability of enantiomerically pure material has opened new avenues for structure-activity relationship studies.

From a biological perspective, recent investigations have focused on the compound's immunomodulatory properties. Studies in Biochemical Pharmacology (2023) revealed that derivatives of 2-(nonan-2-yl)aminopropane-1,3-diol can modulate Toll-like receptor signaling pathways, suggesting potential applications in autoimmune disease treatment. The compound's ability to influence lipid metabolism has also been explored, with promising results in preclinical models of metabolic disorders.

The safety profile of 2-(nonan-2-yl)aminopropane-1,3-diol has been systematically evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) reported favorable pharmacokinetic properties and low cytotoxicity across various cell lines, supporting its potential as a drug scaffold. However, researchers noted the need for further investigation into long-term exposure effects.

Looking forward, the most promising application appears to be in the development of antimicrobial agents. A 2024 study in ACS Infectious Diseases demonstrated that 2-(nonan-2-yl)aminopropane-1,3-diol derivatives exhibit potent activity against drug-resistant Gram-positive bacteria, with minimal hemolytic activity. This positions the compound as a potential lead for next-generation antibiotics addressing antimicrobial resistance challenges.

In conclusion, 2-(nonan-2-yl)aminopropane-1,3-diol (CAS: 1479751-30-8) represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis and biological evaluation have significantly expanded its potential utility in medicinal chemistry. Future research directions likely include optimization of its physicochemical properties for specific therapeutic indications and exploration of its mechanism of action at the molecular level.